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The advent of non-fullerene acceptors (NFAs) has marked a significant turning point in the field

of organic photovoltaics (OPVs), with ITIC (3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-

indanone))-5,5,11,11-tetrakris(4-hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-

b']dithiophene) and its derivatives emerging as a prominent class of materials. Their

widespread adoption is attributed to their tunable electronic properties, strong absorption in the

visible and near-infrared regions, and enhanced stability compared to traditional fullerene-

based acceptors.[1][2][3] A critical aspect of evaluating and validating the performance of these

next-generation solar cells is the External Quantum Efficiency (EQE) measurement. EQE

provides a spectral analysis of the device's ability to convert photons of different wavelengths

into charge carriers, offering invaluable insights into the factors limiting device performance.

This guide provides a comparative analysis of ITIC-based solar cells against other alternatives,

supported by experimental data. It further details the experimental protocol for accurate EQE

measurements and presents logical workflows to elucidate the underlying principles.
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The performance of organic solar cells is typically characterized by several key parameters:

Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density

(Jsc), and Fill Factor (FF). The tables below summarize these parameters for ITIC-based

devices and compare them with fullerene acceptors (e.g., PCBM) and other non-fullerene

acceptors.
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Donor:Acce
ptor Blend

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%) Reference

PBDTT-

T:ITIC
0.90 14.83 69.84 9.37 [4]

D18:IT-4Cl 0.895 19.69 - 11.75 [5]

D18:IMC8-

4Cl (ITIC

derivative)

0.967 23.14 - 13.99 [5]

PBDB-

T:PC70BM

(Fullerene)

< 0.9 < 15 < 70 < 8 [2]

PM6:Y6

(Non-

Fullerene)

> 0.8 > 25 > 75 > 15 [3]

Table 1:

Comparison

of

photovoltaic

parameters

for ITIC-

based solar

cells with a

fullerene-

based device

and another

high-

performing

non-fullerene

acceptor.
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BHJ System
Thickness
(nm)

μh (cm²/Vs) μe (cm²/Vs) PCE (%)

PBDT(T)

[2F]T:ITIC
~70 - - < 10

PBDB-T:ITIC ~100 - - ~11

PBDB-T-SF:IT-

4F
~100 - - ~12

Table 2: Device

performance of

various ITIC-

based systems,

highlighting the

influence of the

donor polymer

and active layer

thickness.

Experimental Protocol: External Quantum Efficiency
(EQE) Measurement
Accurate and reproducible EQE measurements are crucial for validating and comparing the

performance of solar cells. The following protocol outlines the key steps and components for a

standard EQE measurement setup.

1. Equipment and Setup:

Light Source: A broadband light source, typically a Xenon or Tungsten-Halogen lamp, that

covers the spectral range of interest.

Monochromator: To select and output monochromatic light at specific wavelengths from the

broadband source.

Optical Chopper: To modulate the monochromatic light at a known frequency. This allows for

lock-in detection to distinguish the photocurrent generated by the monochromatic light from
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background noise.

Reference Photodiode: A calibrated photodiode (e.g., silicon or germanium) with a known

spectral response is used to measure the incident photon flux at each wavelength.

Device Holder and Probes: A sample holder to mount the solar cell device with electrical

probes to make contact with the electrodes.

Current Amplifier/Source-Measure Unit (SMU): To measure the photocurrent generated by

the solar cell.

Lock-in Amplifier: To selectively measure the AC photocurrent signal at the chopper

frequency, significantly improving the signal-to-noise ratio.

Computer with Control Software: To automate the measurement process, including

controlling the monochromator, recording the signals from the reference photodiode and the

device under test, and calculating the EQE.

2. Measurement Procedure:

System Calibration:

The spectral output of the light source and monochromator is calibrated using the

reference photodiode.

The reference photodiode is placed at the same position as the device under test.

The photocurrent of the reference photodiode is measured across the desired wavelength

range.

Using the known responsivity of the reference photodiode, the incident photon flux

(photons/second/area) at each wavelength is calculated.

Device Measurement:

The solar cell to be tested is mounted in the device holder and connected to the current

amplifier/SMU.
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The monochromatic light beam is focused onto the active area of the solar cell.

The photocurrent generated by the solar cell is measured at each wavelength under short-

circuit conditions (zero applied bias). The lock-in amplifier, synchronized with the optical

chopper, is used to measure the AC photocurrent.

EQE Calculation:

The External Quantum Efficiency at each wavelength (λ) is calculated using the following

formula:

EQE(λ) = (Number of charge carriers collected from the solar cell) / (Number of incident

photons)

EQE(λ) = (I_sc(λ) / q) / (Φ(λ))

Where:

I_sc(λ) is the short-circuit photocurrent density at wavelength λ.

q is the elementary charge.

Φ(λ) is the incident photon flux at wavelength λ, determined from the reference photodiode

measurement.

Visualizing Key Processes and Concepts
Diagrams generated using Graphviz provide a clear visual representation of complex workflows

and relationships.
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EQE Measurement Workflow
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Caption: Workflow for EQE measurement of an ITIC solar cell.
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ITIC (NFA) vs. Fullerene Acceptors

ITIC (Non-Fullerene Acceptor) Fullerene Acceptors (e.g., PCBM)
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Caption: Key advantages of ITIC-based NFAs over fullerene acceptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validating ITIC Solar Cell Performance: A Comparative
Guide with EQE Measurements]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549150/docs#validating-itic-solar-cell-
performance-a-comparative-guide-with-eqe-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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